15,16-Dehydro Estradiol 3-Benzyl Ether
15,16-Dehydro Estradiol 3-Benzyl Ether
Brand Name:
Vulcanchem
CAS No.:
690996-26-0
VCID:
VC0118794
InChI:
InChI=1S/C25H28O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10-12,15,21-24,26H,7,9,13-14,16H2,1H3/t21-,22-,23+,24+,25+/m1/s1
SMILES:
CC12CCC3C(C1C=CC2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Molecular Formula:
C₂₅H₃₀O₂
Molecular Weight:
362.5
15,16-Dehydro Estradiol 3-Benzyl Ether
CAS No.: 690996-26-0
Reference Standards
VCID: VC0118794
Molecular Formula: C₂₅H₃₀O₂
Molecular Weight: 362.5
| CAS No. | 690996-26-0 |
|---|---|
| Product Name | 15,16-Dehydro Estradiol 3-Benzyl Ether |
| Molecular Formula | C₂₅H₃₀O₂ |
| Molecular Weight | 362.5 |
| IUPAC Name | (8R,9S,13S,14S,17S)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,17-octahydrocyclopenta[a]phenanthren-17-ol |
| Standard InChI | InChI=1S/C25H28O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10-12,15,21-24,26H,7,9,13-14,16H2,1H3/t21-,22-,23+,24+,25+/m1/s1 |
| SMILES | CC12CCC3C(C1C=CC2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
| Synonyms | (17β)-3-(Phenylmethoxy)-estra-1,3,5(10),15-tetraen-17-ol; |
| PubChem Compound | 71315303 |
| Last Modified | Nov 11 2021 |
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